Cas no 453590-29-9 (N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE)

• Product Name: N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE
• CAS No: 453590-29-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• MDL: MFCD01815511
• CID: 5227163
• Update Time: 2026-03-07

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE
• AURORA 20118
• N-(3-cyano-5-phenylfuran-2-yl)-2-methylpropanamide
• Oprea1_617399
• MLS000721149
• HMS2692K14
• SMR000335346

• MDL： MFCD01815511
• Inchi： 1S/C15H14N2O2/c1-10(2)14(18)17-15-12(9-16)8-13(19-15)11-6-4-3-5-7-11/h3-8,10H,1-2H3,(H,17,18)
• InChI Key： GQAIJIZWHQGHSU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C#N)=C1NC(C(C)C)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.5
• Topological Polar Surface Area: 66

Additional information on N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE (CAS No. 453590-29-9): A Comprehensive Overview

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE (CAS No. 453590-29-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE.

Chemical Structure and Properties

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE is a small molecule with a molecular formula of C₁₆H₁₄N₂O and a molecular weight of 266.30 g/mol. The compound features a furan ring substituted with a phenyl group and a cyano group, along with an amide functionality attached to a 2-methylpropanamide moiety. These structural elements contribute to its unique chemical properties, such as solubility, stability, and reactivity.

The presence of the cyano group imparts significant electronic effects, enhancing the compound's ability to participate in various chemical reactions. The phenyl substituent provides additional aromatic character, which can influence the compound's interactions with biological targets. The amide functionality is crucial for its potential biological activity, as amides are common in many biologically active molecules.

Synthesis Methods

The synthesis of N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE has been explored through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-cyano-5-phenylfuran with 2-methylpropanoyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an acylation mechanism, forming the desired amide product.

Another method involves the coupling of 3-cyano-5-phenylfuran with 2-methylpropylamine using coupling reagents like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This approach is particularly useful for achieving high yields and purity levels, making it suitable for large-scale production.

Biological Activities

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In cancer research, N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE has demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins like Bcl-2.

Neuroprotective studies have also highlighted the potential of N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE in mitigating neuronal damage caused by oxidative stress and neuroinflammation. In vitro experiments using primary neuronal cultures have shown that this compound can reduce oxidative stress markers and prevent neuronal cell death induced by hydrogen peroxide or β-amyloid peptides.

Clinical Applications and Future Prospects

The promising biological activities of N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE have led to increased interest in its potential clinical applications. Preclinical studies have provided valuable insights into its safety profile and pharmacokinetic properties, paving the way for further clinical trials.

In the context of inflammatory diseases, this compound could be developed as a novel therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma. Its selective anti-inflammatory effects may offer advantages over existing treatments by minimizing side effects associated with broad-spectrum anti-inflammatory drugs.

In oncology, the selective cytotoxicity of N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE against cancer cells makes it a promising candidate for targeted cancer therapy. Ongoing research is focused on optimizing its delivery methods and combination therapies to enhance its therapeutic efficacy while reducing toxicity.

In neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, the neuroprotective properties of this compound could provide new avenues for treatment. Clinical trials are needed to evaluate its safety and efficacy in human patients suffering from these debilitating conditions.

Conclusion

N-(3-CYANO-5-PHENYL-2-FURYL)-2-METHYLPROPANAMIDE (CAS No. 453590-29-9) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that contribute to its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for future developments in drug discovery and development.